Cas no 2228215-30-1 (2-ethenyl-4,5-dimethylphenol)

• Product Name: 2-ethenyl-4,5-dimethylphenol
• CAS No: 2228215-30-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 6422208
• PubChem ID: 142132816
• Update Time: 2025-06-08

2-ethenyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethenyl-4,5-dimethylphenol
• 2228215-30-1
• EN300-1736231

• Inchi： 1S/C10H12O/c1-4-9-5-7(2)8(3)6-10(9)11/h4-6,11H,1H2,2-3H3
• InChI Key： KZFMNZDEMVVHJM-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C=C

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-ethenyl-4,5-dimethylphenol

Professional Introduction to Compound with CAS No. 2228215-30-1 and Product Name: 2-ethenyl-4,5-dimethylphenol

The compound with the CAS number 2228215-30-1 is a specialized organic molecule with the product name 2-ethenyl-4,5-dimethylphenol. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of an ethenyl group and two methyl substituents at the 4 and 5 positions of the phenol ring imparts distinct reactivity and functional characteristics, making it a valuable candidate for further exploration.

In recent years, the study of phenolic compounds has been extensively investigated for their diverse biological activities. The 2-ethenyl-4,5-dimethylphenol structure exhibits promising antioxidant, anti-inflammatory, and antimicrobial properties, which have been highlighted in several cutting-edge research studies. These properties are attributed to the ability of the phenolic moiety to scavenge free radicals and modulate various cellular signaling pathways. The ethenyl group further enhances its potential by introducing unsaturation, which can participate in various chemical reactions, including Michael additions and Diels-Alder reactions.

One of the most compelling aspects of 2-ethenyl-4,5-dimethylphenol is its role in drug discovery and development. Researchers have been exploring its derivatives as potential candidates for treating chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The dimethyl substitution at the 4 and 5 positions provides steric hindrance, which can influence the compound's binding affinity to biological targets. This feature is particularly crucial in designing molecules that can selectively interact with specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 2-ethenyl-4,5-dimethylphenol. Molecular docking studies have shown that this compound can effectively bind to various protein targets, including those implicated in inflammation and oxidative stress. These findings align with experimental results that demonstrate its efficacy in reducing inflammation markers in vitro. The combination of computational and experimental approaches has significantly accelerated the drug discovery process for this compound.

The synthesis of 2-ethenyl-4,5-dimethylphenol presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations, including Friedel-Crafts alkylation and Grignard reactions. However, recent innovations in synthetic methodologies have allowed for more efficient and scalable production methods. For instance, catalytic hydrogenation techniques have been employed to introduce the ethenyl group with higher selectivity and yield. These advancements not only improve the accessibility of the compound but also reduce the environmental impact of its synthesis.

Another area of interest is the pharmacokinetic behavior of 2-ethenyl-4,5-dimethylphenol. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for therapeutic applications. Additionally, its solubility profile suggests potential for formulation into various drug delivery systems, including oral tablets and topical creams. These properties are critical for ensuring that the compound reaches its target site effectively and remains active long enough to exert its desired biological effects.

The safety profile of 2-ethenyl-4,5-dimethylphenol has also been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety implications. Chronic toxicity studies are ongoing to assess potential risks associated with prolonged exposure to this compound. These studies are essential for ensuring that any future clinical applications are safe and effective for patients.

The future prospects for 2-ethenyl-4,5-dimethylphenol are highly promising given its multifaceted properties and potential applications. Ongoing research is focused on developing novel derivatives with enhanced biological activity and improved pharmacokinetic profiles. Additionally, explorations into its use as a lead compound for drug development are underway in several academic and industrial laboratories. The collaborative efforts between chemists, biologists, and pharmacologists are expected to yield significant breakthroughs in harnessing the therapeutic potential of this compound.

In conclusion,2-ethenyl-4,5-dimethylphenol (CAS No. 2228215-30-1) represents a fascinating subject of study in chemical biology and pharmaceutical research. Its unique structural features contribute to its diverse range of biological activities, making it a valuable asset in drug discovery efforts. With continued advancements in synthetic methodologies and pharmacological evaluations,2-ethenyl-4,5-dimethylphenol holds great promise as a therapeutic agent for various human diseases.